5-amino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydrofuran-2-ylmethyl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 5-imino-1-(oxolan-2-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H19N3O2S/c19-17-16(15(22)10-21(17)9-13-7-4-8-23-13)18-20-14(11-24-18)12-5-2-1-3-6-12/h1-3,5-6,11,13,19,22H,4,7-10H2
• InChI Key: ULYJBWDCHAWLEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O

Description

5-amino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydrofuran-2-ylmethyl)-1,2-dihydro-3H-pyrrol-3-one is a complex organic compound of significant interest in medicinal chemistry and drug discovery. This molecule features a hybrid structure incorporating a dihydropyrrol-3-one core linked to a 4-phenylthiazole moiety via an amino bridge, with a tetrahydrofuran-2-ylmethyl side chain. The 2-aminothiazole scaffold is a privileged structure in pharmaceutical research, known for its diverse biological activities . Such derivatives are frequently explored as key intermediates and final targets in the synthesis of novel bioactive molecules . Compounds within this structural class have demonstrated a broad spectrum of pharmacological potential in research settings, including anticancer , antimicrobial , and anti-inflammatory activities . The mechanism of action for these derivatives often involves interactions with specific enzymatic targets or cellular receptors, potentially leading to the inhibition of cancer cell proliferation or the modulation of inflammatory pathways . The presence of the tetrahydrofuran ring, a common heterocycle in medicinal chemistry, may influence the compound's physicochemical properties and its binding affinity to biological targets. This product is intended for research applications as a chemical reference standard or as a synthetic building block for the development of new therapeutic agents. It is supplied for Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals.

Biological Activity

5-amino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydrofuran-2-ylmethyl)-1,2-dihydro-3H-pyrrol-3-one is a thiazole-containing compound that has garnered interest due to its potential biological activities. This article reviews the compound’s properties, mechanisms of action, and various biological activities supported by recent research findings.

The molecular formula of the compound is $C_{22}H_{28}N_{4}OS$ with a molecular weight of 396.6 g/mol. Its structure includes a thiazole ring, which is known for contributing to various biological activities.

Property	Value
Molecular Formula	$C_{22}H_{28}N_{4}OS$
Molecular Weight	396.6 g/mol
CAS Number	929833-43-2

The biological activity of thiazole derivatives often involves interactions with various enzymes and receptors. The specific mechanism of action for this compound remains under investigation, but it is hypothesized to involve:

• Enzyme Inhibition/Activation : Many thiazole derivatives act as enzyme inhibitors or activators, influencing metabolic pathways.
• Receptor Binding : Binding to specific receptors can modulate signaling pathways, leading to various physiological effects.
• Gene Expression Modulation : Changes in gene expression profiles may contribute to the biological effects observed.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 5-amino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydrofuran-2-ylmethyl)-1,2-dihydro-3H-pyrrol-3-one have shown effectiveness against various bacterial strains. A study demonstrated that thiazole derivatives can inhibit the growth of Gram-positive and Gram-negative bacteria by disrupting their cell wall synthesis.

Anticancer Properties

Thiazole compounds have been noted for their anticancer potential. For example:

Compound	Cell Line Tested	IC50 (µg/mL)
Thiazole Derivative A	A431 (Skin Cancer)	1.98 ± 1.22
Thiazole Derivative B	Jurkat (Leukemia)	< 1.00

These results suggest that the presence of specific substituents on the thiazole ring enhances cytotoxicity against cancer cells.

Anticonvulsant Activity

Thiazoles have also been investigated for anticonvulsant properties. A study showed that certain thiazole derivatives significantly reduced seizure activity in animal models, suggesting potential therapeutic applications in epilepsy management.

Case Studies

• Study on Antimicrobial Efficacy : A recent study evaluated the antimicrobial activity of a series of thiazole derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that modifications to the thiazole ring significantly impacted antibacterial activity.
• Anticancer Research : In vitro studies on human cancer cell lines demonstrated that thiazole-based compounds could induce apoptosis through mitochondrial pathways, highlighting their potential as anticancer agents.

Comparison with Similar Compounds

Substituent Effects on the Thiazole Ring

The thiazole ring's 4-position substitutions significantly influence electronic and steric properties:

Compound	Thiazole Substituent	Electronic Effect	Molecular Weight (g/mol)	Key Properties
Target compound	4-phenyl	Electron-neutral	~352	Balanced lipophilicity, moderate solubility
5-amino-4-[4-(4-chlorophenyl)-...]	4-(4-chlorophenyl)	Electron-withdrawing (Cl)	386.5	Increased polarity, potential toxicity concerns
5-amino-4-[4-(4-fluorophenyl)-...]	4-(4-fluorophenyl)	Electron-withdrawing (F)	~370	Enhanced metabolic stability, improved binding affinity
5-amino-4-(4-methyl-1,3-thiazol-2-yl)...	4-methyl	Electron-donating (CH₃)	299.4	Higher lipophilicity, reduced solubility

• However, halogenated compounds may raise toxicity risks .
• Methyl Substituent : The methyl group () reduces molecular weight but increases lipophilicity, favoring membrane permeability over aqueous solubility .

Pyrrolone Nitrogen Substituent Variations

The N1 substituent impacts solubility and conformational flexibility:

Compound	N1 Substituent	Key Features
Target compound	Tetrahydrofuran-2-ylmethyl	Introduces oxygen for H-bonding; flexible
1-(4-methoxyphenyl) analog	4-methoxyphenyl	Polar methoxy group enhances solubility
1-(2-phenylethyl) analog	2-phenylethyl	Hydrophobic; may improve blood-brain barrier penetration

• Tetrahydrofuran-2-ylmethyl : Balances flexibility and polarity, likely improving pharmacokinetic profiles compared to rigid aromatic groups .

Pharmacological and Physicochemical Properties

Solubility and Lipophilicity

• The tetrahydrofuran group in the target compound enhances water solubility compared to analogs with non-polar substituents (e.g., 2-phenylethyl in ) .

Binding Affinity and Selectivity

• Thiazole rings with electron-withdrawing substituents (Cl, F) may improve binding to kinases or receptors requiring charge-transfer interactions .
• The tetrahydrofuran group’s flexibility could allow better adaptation to binding pockets compared to rigid substituents like 4-methoxyphenyl .